Cas no 886851-50-9 (2-Morpholino-5-(trifluoromethyl)benzaldehyde)

2-Morpholino-5-(trifluoromethyl)benzaldehyde structure
886851-50-9 structure
Product Name:2-Morpholino-5-(trifluoromethyl)benzaldehyde
CAS No:886851-50-9
MF:C12H12F3NO2
MW:259.224393844604
MDL:MFCD09025884
CID:712931
PubChem ID:18525882
Update Time:2025-09-19

2-Morpholino-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-(4-morpholinyl)-5-(trifluoromethyl)-
    • 2-morpholin-4-yl-5-(trifluoromethyl)benzaldehyde
    • 2-Morpholino-5-(trifluoromethyl)benzaldehyde
    • 886851-50-9
    • FT-0756974
    • MS-22043
    • 2-(morpholin-4-yl)-5-(trifluoromethyl)benzaldehyde
    • SCHEMBL3048743
    • MFCD09025884
    • DTXSID80594634
    • DB-078123
    • MDL: MFCD09025884
    • Inchi: 1S/C12H12F3NO2/c13-12(14,15)10-1-2-11(9(7-10)8-17)16-3-5-18-6-4-16/h1-2,7-8H,3-6H2
    • InChI Key: DIQGXZKPOSSQDH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=O)C=1)N1CCOCC1)(F)F

Computed Properties

  • Exact Mass: 259.08200
  • Monoisotopic Mass: 259.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.309
  • Boiling Point: 350.7°C at 760 mmHg
  • Flash Point: 165.9°C
  • Refractive Index: 1.516
  • PSA: 29.54000
  • LogP: 2.41950

2-Morpholino-5-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B500095-10mg
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$ 50.00 2022-06-07
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$ 70.00 2022-06-07
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$ 115.00 2022-06-07
abcr
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2-Morpholino-5-(trifluoromethyl)benzaldehyde, 95%; .
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€272.60 2023-07-20
abcr
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